Cas no 1805645-04-8 (5-Chloro-2-methyl-4-(trifluoromethyl)aniline)

• Product Name: 5-Chloro-2-methyl-4-(trifluoromethyl)aniline
• CAS No: 1805645-04-8
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4789398
• Update Time: 2023-08-17

5-Chloro-2-methyl-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-4-(trifluoromethyl)aniline

• Inchi： 1S/C8H7ClF3N/c1-4-2-5(8(10,11)12)6(9)3-7(4)13/h2-3H,13H2,1H3
• InChI Key： WDYNAAAZZNARGB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.1
• Topological Polar Surface Area: 26